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Compound of Interest

Compound Name: 1,3-Dioxane, 4,4-diphenyl-

Cat. No.: B15489728

Essential Safety and Handling Guide for 1,3-
Dioxane, 4,4-diphenyl-

Disclaimer: No specific Safety Data Sheet (SDS) is readily available for 1,3-Dioxane, 4,4-
diphenyl-. The following guidance is based on the safety profiles of structurally similar
compounds, including 4-phenyl-1,3-dioxane and other dioxane derivatives. The actual hazards
of 1,3-Dioxane, 4,4-diphenyl- may vary. Researchers should exercise extreme caution and
handle this compound as potentially hazardous.

Immediate Safety and Logistical Information

This guide provides crucial safety protocols and operational procedures for researchers,
scientists, and drug development professionals handling 1,3-Dioxane, 4,4-diphenyl-. The
information is structured to offer immediate, actionable steps for safe handling and disposal.

Potential Hazards:

Based on related compounds, 1,3-Dioxane, 4,4-diphenyl- should be treated as a substance
that may be:

o Harmful if swallowed.[1]

e A cause of skin irritation.[1]
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e A cause of serious eye irritation.[1]

o Flammable, with vapors that can form explosive mixtures with air.

e Prone to forming explosive peroxides upon storage, especially when exposed to air.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to minimize exposure risk. The following table

outlines the recommended PPE for handling 1,3-Dioxane, 4,4-diphenyl-.

Body Part Recommended Protection Rationale
) To protect against splashes

Chemical safety goggles and a

Eyes/Face ) and vapors that can cause
face shield. ] S

serious eye irritation.
Chemical-resistant gloves ) )
) o To prevent skin contact, which
Skin (e.g., nitrile or neoprene) and a

flame-retardant lab coat.

may cause irritation.[1]

Respiratory

Use in a well-ventilated area or
under a chemical fume hood. If
ventilation is inadequate, a
NIOSH-approved respirator
with organic vapor cartridges is

recommended.

To avoid inhalation of

potentially harmful vapors.

Body

Flame-retardant and anti-static
protective clothing should be

worn.

To protect against fire hazards
associated with flammable

liquids.

Operational Plan: Handling and Storage

Handling:

o Work Area Preparation: Always handle 1,3-Dioxane, 4,4-diphenyl- in a well-ventilated

chemical fume hood. Ensure an eyewash station and safety shower are readily accessible.
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Grounding: Ground and bond containers when transferring the material to prevent static
discharge, which could ignite flammable vapors.

Tools: Use non-sparking tools and explosion-proof equipment.

Avoid Contact: Take all necessary precautions to avoid contact with eyes, skin, and clothing.
Do not breathe vapors.

Peroxide Formation: Be aware of the potential for peroxide formation. If the material is old or
has been exposed to air, test for peroxides before use.

Storage:
o Container: Store in a tightly closed, properly labeled container.

o Location: Keep in a cool, dry, and well-ventilated area away from heat, sparks, open flames,
and direct sunlight.

e Incompatible Materials: Store away from strong oxidizing agents.[2]
Disposal Plan

Proper disposal is critical to ensure laboratory and environmental safety.
Waste Collection:

Segregation: Collect all waste containing 1,3-Dioxane, 4,4-diphenyl-, including
contaminated consumables (e.g., gloves, wipes), in a designated, labeled, and sealed
hazardous waste container.

Labeling: Clearly label the waste container with "Hazardous Waste" and the chemical name.
Disposal Procedure:

o Professional Disposal: Arrange for disposal through a licensed hazardous waste disposal
company. Do not attempt to dispose of this chemical down the drain or as regular trash.
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o Contaminated Materials: Any equipment that has come into contact with the chemical should
be decontaminated or disposed of as hazardous waste.

o Spill Cleanup: In the event of a spill, absorb the material with an inert absorbent (e.g.,
vermiculite, sand) and place it in a sealed container for disposal as hazardous waste. Ensure
the area is well-ventilated and use non-sparking tools for cleanup.

Quantitative Data Summary (Based on Analogues)

The following table summarizes key quantitative data for structurally related compounds. This
information should be used as an estimate, and the actual properties of 1,3-Dioxane, 4,4-
diphenyl- may differ.

Property 4-phenyl-1,3-dioxane 1,3-Dioxane
Molecular Formula C10H1202[3] CaHsO2[4]
Molecular Weight 164.20 g/mol [3] 88.11 g/mol
Boiling Point 250-251 °C 103 °C[4]
Density 1.111 g/mL at 25 °C Not specified
Flash Point >230 °F (>110 °C)[5] 2 °C[4]
Appearance (.:olf)rless tolight yellow Colorless liquid[4]
liquid[3][6]

Experimental Workflow and Safety Protocol

The following diagram illustrates the standard workflow for safely handling and disposing of
1,3-Dioxane, 4,4-diphenyl- in a laboratory setting.

Caption: Workflow for safe handling and disposal of 1,3-Dioxane, 4,4-diphenyl-.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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